Cas no 1934583-84-2 (Tert-butyl 3-aminothiolane-3-carboxylate)

• Product Name: Tert-butyl 3-aminothiolane-3-carboxylate
• CAS No: 1934583-84-2
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• MDL: MFCD28390045
• CID: 5162809
• PubChem ID: 121605170
• Update Time: 2025-08-03

Tert-butyl 3-aminothiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-aminothiolane-3-carboxylate

• MDL： MFCD28390045
• Inchi： 1S/C9H17NO2S/c1-8(2,3)12-7(11)9(10)4-5-13-6-9/h4-6,10H2,1-3H3
• InChI Key： USDHOZTZKUFSKR-UHFFFAOYSA-N
• SMILES： C1SCCC1(N)C(OC(C)(C)C)=O

Additional information on Tert-butyl 3-aminothiolane-3-carboxylate

Tert-butyl 3-aminothiolane-3-carboxylate (CAS No. 1934583-84-2): A Comprehensive Overview

Tert-butyl 3-aminothiolane-3-carboxylate, identified by its Chemical Abstracts Service number CAS No. 1934583-84-2, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and molecular biology research. The presence of both amino and thiol groups in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of peptidomimetics and other bioactive molecules.

The compound's structure, featuring a tert-butyl group attached to a thiolane ring with an amino substituent at the third position, contributes to its reactivity and stability under various chemical conditions. This makes it a valuable building block for the construction of more complex molecules. In recent years, the interest in Tert-butyl 3-aminothiolane-3-carboxylate has grown due to its role in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of Tert-butyl 3-aminothiolane-3-carboxylate is its utility in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including inflammation and cancer progression. By designing molecules that specifically inhibit these enzymes, researchers aim to develop treatments that can modulate these processes effectively. The thiol group in Tert-butyl 3-aminothiolane-3-carboxylate allows for the formation of disulfide bonds, which are essential for stabilizing the three-dimensional structure of many bioactive peptides and proteins.

Recent studies have highlighted the compound's potential in the development of antiviral agents. The ability to modify the thiolane ring with various functional groups provides a platform for creating molecules that can interact with viral proteases and other essential viral proteins. This approach has shown promise in preclinical trials for several viral infections, including HIV and hepatitis C. The tert-butyl group, while primarily providing steric hindrance to improve metabolic stability, also contributes to the overall solubility and bioavailability of the final drug candidates.

In addition to its applications in drug development, Tert-butyl 3-aminothiolane-3-carboxylate has found utility in materials science and nanotechnology. Its ability to form stable complexes with metal ions makes it a suitable candidate for use in catalysis and as a ligand in coordination chemistry. These applications are particularly relevant in the context of green chemistry, where there is a growing emphasis on developing sustainable synthetic methods.

The synthesis of Tert-butyl 3-aminothiolane-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of thiolane derivatives with tert-butyl carbamate under controlled conditions. Advances in catalytic methods have further improved the efficiency of these reactions, making it possible to produce larger quantities of the compound for research and industrial purposes.

One of the key challenges in working with Tert-butyl 3-aminothiolane-3-carboxylate is its sensitivity to environmental conditions such as moisture and oxygen. Proper storage conditions are essential to maintain its stability and prevent degradation. Researchers have developed various strategies to protect the compound during storage and handling, including using inert atmospheres and stabilizing agents.

The future prospects for Tert-butyl 3-aminothiolane-3-carboxylate are promising, with ongoing research exploring new applications and synthetic methodologies. As our understanding of biological processes continues to grow, so does the need for innovative molecular tools like this compound. Its versatility makes it a valuable asset in both academic research and industrial drug development pipelines.